Visible-light-harvesting periodic mesoporous organosilica†
Chemical Communications Pub Date: 2009-08-20 DOI: 10.1039/B910528J
Abstract
Highly ordered periodic mesoporous organosilica synthesized from a newly designed 9(10H)-acridone bridged organosilane precursor exhibited efficient light-harvesting antenna properties for visible light, at wavelengths up to 450 nm.

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Journal Name:Chemical Communications
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CAS no.: 131864-71-6